Cas no 1547048-40-7 (2-(2-methoxy-4,5-dimethylphenyl)acetaldehyde)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)acetaldehyde
• CAS No: 1547048-40-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6066121
• PubChem ID: 83827859
• Update Time: 2025-05-24

2-(2-methoxy-4,5-dimethylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)acetaldehyde
• EN300-1834998
• 1547048-40-7

• Inchi： 1S/C11H14O2/c1-8-6-10(4-5-12)11(13-3)7-9(8)2/h5-7H,4H2,1-3H3
• InChI Key： NBBOQZZIGODKLY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C)C=C1CC=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-methoxy-4,5-dimethylphenyl)acetaldehyde

2-(2-Methoxy-4,5-Dimethylphenyl)Acetaldehyde

2-(2-Methoxy-4,5-Dimethylphenyl)Acetaldehyde, also known by its CAS number 1547048-40-7, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which combines an aldehyde group with a substituted phenyl ring. The phenyl ring is substituted with a methoxy group at the 2-position and methyl groups at the 4 and 5 positions, making it a derivative of acetophenone with additional functional groups. This structure contributes to its reactivity and versatility in chemical synthesis.

The compound's chemical formula is C11H16O2, and its molecular weight is approximately 184.23 g/mol. It exists as a colorless liquid with a characteristic odor, making it suitable for use in fragrance and flavor industries. The compound's physical properties, such as its boiling point and solubility, are critical factors in determining its applications. Recent studies have highlighted the importance of understanding these properties to optimize its use in various chemical processes.

2-(2-Methoxy-4,5-Dimethylphenyl)Acetaldehyde is synthesized through various methods, including the oxidation of alcohols or the reaction of aldehydes with aromatic compounds. One of the most efficient methods involves the use of transition metal catalysts to facilitate the coupling reaction between the aromatic ring and the aldehyde group. Recent advancements in catalytic chemistry have enabled higher yields and better selectivity in the synthesis of this compound.

The compound's applications span across multiple industries, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, recent research has explored its role in the development of anti-inflammatory and antioxidant agents. Its ability to undergo various reactions, such as condensation and cyclization, makes it a valuable building block in organic synthesis.

In the fragrance industry, 2-(2-Methoxy-4,5-Dimethylphenyl)Acetaldehyde is valued for its pleasant odor profile. It is often used as a precursor for more complex fragrance molecules due to its ability to undergo further functionalization. Recent studies have focused on optimizing its use in eco-friendly fragrance formulations, aligning with the growing demand for sustainable products.

The compound's toxicity profile has also been a subject of recent research. Studies have shown that while it exhibits low acute toxicity, long-term exposure may have adverse effects on certain biological systems. Regulatory agencies have established guidelines for safe handling and disposal of this compound to minimize environmental impact.

Looking ahead, 2-(2-Methoxy-4,5-Dimethylphenyl)Acetaldehyde continues to be a focal point for innovation in organic chemistry. Researchers are exploring new synthetic routes and applications to harness its full potential. Its role as a key intermediate in drug discovery and material science underscores its importance in advancing modern chemistry.